Cas no 2138240-52-3 (Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl-)

• Product Name: Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl-
• CAS No: 2138240-52-3
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5301643
• Update Time: 2025-10-12

Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methylpropanamide
• Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl-

• Inchi： 1S/C12H16FNO2/c1-8(2)12(16)14-4-3-9-5-10(13)7-11(15)6-9/h5-8,15H,3-4H2,1-2H3,(H,14,16)
• InChI Key： CUNXEZRBUHYPSG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCNC(C(C)C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3

Additional information on Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl-

Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl- (CAS No. 2138240-52-3): A Comprehensive Overview

Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl- (CAS No. 2138240-52-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various bioactive molecules. The presence of both fluoro and hydroxy functional groups in its molecular structure enhances its pharmacological potential, making it a valuable candidate for further exploration in medicinal chemistry.

The compound's molecular formula, C₁₃H₁₇NO₃, reflects its complex composition and the diverse range of interactions it can exhibit with biological targets. The N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl moiety is particularly noteworthy, as it contributes to the compound's solubility and binding affinity. This feature is essential for drug design, where optimal solubility and target specificity are critical for therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl-. Studies indicate that the fluoro group can enhance metabolic stability, while the hydroxy group may improve oral bioavailability. These insights are derived from molecular dynamics simulations and quantum mechanical calculations, which have become indispensable tools in modern drug discovery.

In the context of medicinal chemistry, this compound serves as a building block for more complex molecules. Its structural motifs are often incorporated into drug candidates targeting neurological disorders, inflammation, and cancer. The fluoro substitution pattern is particularly relevant in this regard, as fluorinated compounds have been shown to exhibit improved binding to biological receptors due to their ability to mimic hydrogen bonding interactions.

One of the most promising applications of Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl- is in the development of novel antiviral agents. The combination of fluoro and hydroxy functional groups provides a scaffold that can interact with viral proteases and polymerases, inhibiting replication and spread. Preliminary studies have demonstrated its potential efficacy against several RNA viruses, including those responsible for influenza and coronaviruses.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are employed to construct the desired framework. The use of chiral auxiliaries ensures high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Biological evaluation of Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl- has revealed intriguing properties that warrant further investigation. In vitro assays have shown that it exhibits moderate activity against certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, its interaction with enzymes such as cytochrome P450 has been studied to assess potential drug-drug interactions.

The role of fluoro substituents in enhancing drug-like properties cannot be overstated. These atoms not only improve metabolic stability but also influence electronic distributions within the molecule, affecting both binding affinity and pharmacokinetics. The hydroxy group further contributes to these effects by participating in hydrogen bonding networks both within the molecule and with biological targets.

Recent patents and scientific literature highlight the growing interest in Propanamide derivatives as therapeutic agents. Researchers are exploring modifications to the core structure to optimize potency and selectivity. For instance, replacing the methyl group with other functional groups or introducing additional heterocycles has shown promise in generating more potent analogs.

The regulatory landscape for new drug candidates incorporating such compounds is also evolving. Regulatory agencies now require comprehensive data on both safety and efficacy before approving new drugs. This includes detailed pharmacokinetic studies, toxicology assessments, and clinical trials to establish dosing regimens that maximize therapeutic benefit while minimizing adverse effects.

In conclusion, Propanamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-2-methyl- (CAS No. 2138240-52-3) represents a significant advancement in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules with applications ranging from antiviral agents to anticancer drugs. As computational methods continue to refine our understanding of molecular interactions, compounds like this will play an increasingly important role in addressing unmet medical needs.